N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide

• IUPAC Name: N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H16F2N2O3/c1-15(2,3)18-14(20)12-7-9(22-19-12)8-21-13-10(16)5-4-6-11(13)17/h4-7H,8H2,1-3H3,(H,18,20)
• InChI Key: UUUPWRNJIPLNIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=NOC(=C1)COC2=C(C=CC=C2F)F
• Molecular Formula: C15H16F2N2O3
• Molecular Weight: 310.30 g/mol

Description

N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a tert-butyl group, a difluorophenoxy moiety, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor, such as an α-haloketone and an amide.

Introduction of the Difluorophenoxy Group: The difluorophenoxy group can be introduced via a nucleophilic substitution reaction using a suitable fluorinated phenol derivative.

Attachment of the tert-Butyl Group: The tert-butyl group can be introduced through an alkylation reaction using tert-butyl bromide or a similar reagent.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic steps to ensure high yield and purity. This can include the use of advanced catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluorophenoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines, thiols, and halides can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a drug candidate for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5-tert-butyl-N-[[3-[(2,4-difluorophenoxy)methyl]-4-methoxyphenyl]methylideneamino]-1H-pyrazole-3-carboxamide: This compound shares structural similarities with N-tert-butyl-5-[(2,6-difluorophenoxy)methyl]-1,2-oxazole-3-carboxamide, including the presence of a difluorophenoxy group and a tert-butyl group.

tert-Butyl (4R,6R)-6-[2-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1-pyrrolyl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetate: This compound also contains a tert-butyl group and a fluorinated phenyl group, making it structurally related.

Uniqueness

This compound is unique due to its specific combination of functional groups and the presence of an oxazole ring